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Compound of Interest

Compound Name: Hydriodic acid

Cat. No.: B052396

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
azeotropic hydriodic acid. The information is presented to be a valuable resource for
laboratory and development work, with a focus on clarity, practical application, and safety.

Executive Summary

Hydriodic acid (HI) is a powerful reducing agent and a key reagent in organic synthesis. In its
azeotropic form, it presents as a constant-boiling mixture with water, making its physical
properties predictable and stable under distillation conditions. This guide details these
properties, offering quantitative data in accessible formats and outlining the methodologies for
their experimental determination.

Physical Properties of Azeotropic Hydriodic Acid

Azeotropic hydriodic acid is a solution of hydrogen iodide (HI) in water that, at a specific
concentration, boils at a constant temperature. The vapor produced has the same composition
as the liquid. This property is characteristic of a negative azeotrope, where the boiling point of
the mixture is higher than the boiling points of its individual components.

Quantitative Data Summary

The physical properties of azeotropic hydriodic acid are summarized in the tables below for
easy reference.
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Property Value Notes

This is the constant boiling
Concentration ~57% by weight HI composition at standard

atmospheric pressure.

At standard atmospheric

Boiling Point 127 °C (261 °F; 400 K)
pressure (760 mmHg).[1]
Density ~1.70 g/mL At room temperature.
Molar Mass of Hi 127.91 g/mol
The color change is due to the
Colorless to pale yellow or o o o
Appearance o oxidation of iodide to iodine
brown liquid ) ]
upon exposure to air and light.
Odor Pungent, acrid

Table 1: Key Physical Properties of Azeotropic Hydriodic Acid

Property Value Conditions

The specific concentration for
this value is not explicitly
) stated for the azeotrope in the
Refractive Index 1.46616 ) ]
provided search results, but it
is a cited value for hydriodic

acid.[1]

Table 2: Optical Properties of Hydriodic Acid

Understanding the Azeotrope

The behavior of azeotropic hydriodic acid can be understood through the concept of negative
azeotropes. A negative azeotrope is formed when there are strong intermolecular forces
between the components of the mixture, in this case, hydrogen bonding between water and
hydriodic acid. These strong interactions reduce the vapor pressure of the mixture, thus
elevating its boiling point above that of the pure components.
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Key Principle

Azeotropic mixtures boil at a constant temperature
without a change in composition.

Distillation of a Non-Azeotropic Mixture

Residue
(Different Composition)

Initial Mixture Distillate

o Heat _w_p . -
(e.g., <57% HI) \» Vapor (Different Composition)

(Enriched in lower boiling point component)

Distillation of an Azeotropic Mixture

Azeotropic Mixture Heat - Vapor Condense | Distillate
(~57% HI) ™| (same composition) ™1 (same Composition)

Click to download full resolution via product page
Distillation Behavior of Azeotropic vs. Non-Azeotropic Mixtures.

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the key
physical properties of azeotropic hydriodic acid. Extreme caution must be exercised when
handling hydriodic acid due to its high corrosivity and toxicity. All procedures should be
performed in a well-ventilated fume hood with appropriate personal protective equipment
(PPE), including acid-resistant gloves, safety goggles, and a face shield.[2][3]

Determination of Boiling Point

The boiling point of azeotropic hydriodic acid can be determined using a distillation or reflux
method. Due to the corrosive nature of the acid, all glassware should be made of borosilicate
glass, and any other materials in contact with the acid must be corrosion-resistant (e.g., PTFE).
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Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus or a reflux apparatus using a
round-bottom flask, a condenser, a thermometer, and a heating mantle. The thermometer
bulb should be positioned just below the side arm of the distillation head or in the vapor
phase above the refluxing liquid to ensure an accurate reading of the vapor temperature.

o Sample Preparation: Place a small volume (e.g., 10-20 mL) of the hydriodic acid solution
and a few boiling chips or a magnetic stir bar into the round-bottom flask.

o Heating: Gently heat the flask using the heating mantle.

» Observation: For a distillation, record the temperature at which a steady stream of distillate is
collected. For a reflux setup, record the temperature at which the vapor and liquid are in
equilibrium (i.e., the temperature stabilizes).

o Pressure Correction: Record the atmospheric pressure at the time of the experiment. If the
pressure deviates significantly from standard pressure (760 mmHg), a correction may be
necessary.
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Workflow for Boiling Point Determination.

Determination of Density
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The density of azeotropic hydriodic acid can be accurately measured using a pycnometer or a
digital density meter. Given the corrosive nature of the acid, a glass pycnometer is a suitable
choice.

Methodology using a Pycnometer:
e Preparation: Thoroughly clean and dry a pycnometer of known volume.
o Weighing (Empty): Accurately weigh the empty pycnometer.

« Filling: Carefully fill the pycnometer with the azeotropic hydriodic acid, ensuring there are
no air bubbles. The filling should be done in a fume hood.

e Weighing (Filled): Weigh the filled pycnometer.

o Temperature Control: Ensure the temperature of the acid is known and constant during the
measurement.

o Calculation: The density is calculated by dividing the mass of the acid (mass of filled
pycnometer minus mass of empty pycnometer) by the volume of the pycnometer.

Determination of Concentration

The concentration of hydriodic acid in the azeotropic mixture can be determined by titration
with a standardized solution of a strong base, such as sodium hydroxide (NaOH).

Methodology:

o Sample Preparation: Accurately weigh a small sample of the azeotropic hydriodic acid and
dilute it with a known volume of deionized water. This is a crucial step to reduce the
concentration and handle the acid more safely during titration.

 Titrant: Use a standardized solution of sodium hydroxide (e.g., 0.1 M or 1 M) as the titrant.

e Indicator: An appropriate acid-base indicator, such as phenolphthalein or methyl orange, can
be used. Alternatively, a pH meter can be used to determine the equivalence point
potentiometrically.
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e Titration: Titrate the diluted hydriodic acid solution with the sodium hydroxide solution until
the endpoint is reached (indicated by a color change or a sharp inflection in the pH curve).

o Calculation: The concentration of the hydriodic acid is calculated based on the volume of
NaOH used, its concentration, and the initial mass of the hydriodic acid sample. The
reaction is: HI + NaOH - Nal + H20.

Safety and Handling

Hydriodic acid is a highly corrosive and toxic substance.[2] It can cause severe burns to the
skin and eyes and is harmful if inhaled or ingested.[2] Proper handling procedures are critical.

e Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g.,
neoprene or nitrile), safety goggles, a face shield, and a lab coat.

» Ventilation: All work with hydriodic acid must be conducted in a certified chemical fume
hood.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
bases and oxidizing agents. Use corrosion-resistant containers.

o Spills: In case of a spill, neutralize with a weak base such as sodium bicarbonate and absorb
with an inert material. Follow all institutional and regulatory guidelines for waste disposal.

Conclusion

The physical properties of azeotropic hydriodic acid are well-defined, making it a reliable
reagent in various chemical applications. A thorough understanding of these properties,
coupled with strict adherence to safety protocols, is essential for its effective and safe use in
research and development. This guide serves as a foundational resource for professionals
working with this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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